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Compound of Interest

Compound Name: Robinin

Cat. No.: B1680710 Get Quote

A comprehensive search for a meta-analysis of clinical trials involving the flavonoid glycoside

Robinin yielded no results. Currently, there are no published meta-analyses or a sufficient

body of clinical trial data to conduct such a review.

While preclinical studies suggest Robinin has several potential therapeutic properties,

including anti-inflammatory, antioxidant, and cardioprotective effects, this has not yet been

translated into extensive clinical evaluation in humans.[1][2][3][4] It is important to distinguish

between preclinical research and established clinical evidence.

A similarly named study, the "ROBIN" study, was identified; however, this Phase IIa clinical trial

investigated a different compound, BI 1467335, for the treatment of diabetic retinopathy and is

unrelated to the flavonoid Robinin.[5][6]

Preclinical Research on Robinin
Laboratory and animal studies have explored the biological activities of Robinin, a naturally

occurring flavonoid found in various plants.[3] These preliminary studies provide a basis for its

potential mechanisms of action.

Anti-inflammatory and Cardioprotective Effects
Research suggests that Robinin may exert anti-inflammatory effects by modulating signaling

pathways such as the TLR/NF-κB pathway.[2][7] Studies in animal models of myocardial injury
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have indicated that Robinin may offer cardioprotective effects by attenuating oxidative stress

and endoplasmic reticulum-dependent apoptosis through the AKT/GSK3β pathway.[1][4]

Other Potential Pharmacological Actions
Some research has also investigated the effects of Robinin on the central nervous system in

animal models, suggesting potential anxiolytic and anticonvulsant properties.[8]

Summary of Preclinical Findings on Robinin
Biological Activity

Potential Mechanism

of Action
Model System Reference

Cardioprotective

Attenuates oxidative

stress-induced

apoptosis via

AKT/GSK3β pathway

H9c2 cardiomyocytes

and Sprague-Dawley

rats

[1][4]

Anti-inflammatory
Modulates TLR/NF-κB

signaling pathway

Human peripheral

blood mononuclear

cells

[7]

Anti-inflammatory

Reduces expression

of inflammatory

markers (e.g., COX-2,

TNF-α)

In vitro and in vivo

(rats)
[2]

Anxiolytic &

Anticonvulsant

Interaction with

GABA-A receptors
Adult Zebrafish [8]

Signaling Pathway of Robinin in Cardioprotection
The following diagram illustrates the proposed signaling pathway through which Robinin may

protect cardiac cells from stress-induced damage, based on preclinical findings.[1][4]
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Robinin's proposed cardioprotective signaling pathway.

In conclusion, while Robinin is a subject of scientific interest, there is a notable absence of

clinical trial data and, consequently, no meta-analyses. The information available is from

preclinical studies, which, while promising, requires validation through rigorous clinical trials in

humans to establish safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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